Cas no 1806859-97-1 (Ethyl 2-aminomethyl-4-cyano-3-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2-aminomethyl-4-cyano-3-(difluoromethoxy)benzoate
• CAS No: 1806859-97-1
• MF: C₁₂H₁₂F₂N₂O₃
• MW: 270.232089996338
• CID: 4948713
• Update Time: 2025-05-20

Ethyl 2-aminomethyl-4-cyano-3-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminomethyl-4-cyano-3-(difluoromethoxy)benzoate

• Inchi： 1S/C12H12F2N2O3/c1-2-18-11(17)8-4-3-7(5-15)10(9(8)6-16)19-12(13)14/h3-4,12H,2,6,16H2,1H3
• InChI Key： DLKNQLIVBVWKNM-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CC(C(=O)OCC)=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 1.6
• Topological Polar Surface Area: 85.3

Additional information on Ethyl 2-aminomethyl-4-cyano-3-(difluoromethoxy)benzoate

Comprehensive Overview of Ethyl 2-aminomethyl-4-cyano-3-(difluoromethoxy)benzoate (CAS No. 1806859-97-1)

Ethyl 2-aminomethyl-4-cyano-3-(difluoromethoxy)benzoate (CAS No. 1806859-97-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and difluoromethoxy functional groups, exhibits unique physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, combining an aminomethyl moiety with a benzoate backbone, offers versatility in drug design, particularly in modulating pharmacokinetic profiles.

The compound's CAS number 1806859-97-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture. The difluoromethoxy group is known to enhance metabolic stability, a critical factor in the development of long-acting pharmaceuticals.

In the context of green chemistry, Ethyl 2-aminomethyl-4-cyano-3-(difluoromethoxy)benzoate is studied for its synthetic efficiency and minimal environmental footprint. Recent publications highlight its role in catalyzed amidation reactions and fluorine-based functionalization, addressing the growing demand for eco-friendly synthetic routes. The compound's cyano group also enables diverse transformations, such as cyclizations and cross-couplings, which are pivotal in fragment-based drug discovery.

From a commercial perspective, suppliers of CAS 1806859-97-1 emphasize its high purity (>98%) and compatibility with automated synthesis platforms, catering to the pharmaceutical industry's shift toward high-throughput screening. Analytical data, including NMR and HPLC profiles, are routinely provided to ensure reproducibility—a key concern for regulatory compliance in drug development.

Emerging studies explore the compound's utility in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Its aminomethyl functionality serves as a linker for E3 ligase recruitment, addressing challenges in undruggable targets. This aligns with the surge in searches for "PROTAC intermediates" and "fluorinated building blocks" in scientific literature.

In summary, Ethyl 2-aminomethyl-4-cyano-3-(difluoromethoxy)benzoate (CAS No. 1806859-97-1) represents a multifaceted tool for researchers tackling complex problems in medicinal chemistry and material science. Its structural features and adaptability position it at the forefront of innovations in small-molecule therapeutics and functional materials, ensuring sustained interest across multidisciplinary fields.